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Compound of Interest

Compound Name: Nitryl fluoride

Cat. No.: B3044571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of nitryl fluoride (FNO₂), a powerful fluorinating and

nitrating agent. It covers its chemical identity, properties, synthesis protocols, reactivity, and

safety considerations to support its application in research and development.

Chemical Identifiers and Properties
Nitryl fluoride is a colorless gas with a pungent odor. It is a molecular species, not ionic, which

is consistent with its low boiling point.[1]

Chemical Identifiers
A comprehensive list of chemical identifiers for nitryl fluoride is provided in Table 1. These

identifiers are crucial for database searches and regulatory compliance. The Chemical

Abstracts Service (CAS) number, 10022-50-1, is the most common unique identifier.[2][3]

Table 1: Chemical Identifiers for Nitryl Fluoride
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Identifier Value

CAS Number 10022-50-1[2]

PubChem CID 66203[2]

EC Number 233-021-0[2]

UNII DAT2I9R64A[2]

InChI InChI=1S/FNO2/c1-2(3)4[2]

InChIKey JVJQPDTXIALXOG-UHFFFAOYSA-N[2]

SMILES --INVALID-LINK--([O-])F[2]

Physicochemical Properties
The key physical and thermodynamic properties of nitryl fluoride are summarized in Table 2.

This data is essential for designing experiments and understanding its behavior under various

conditions.

Table 2: Physicochemical and Thermodynamic Properties of Nitryl Fluoride
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Property Value

Molecular Formula FNO₂[1]

Molar Mass 65.003 g·mol⁻¹[1]

Melting Point -166 °C (-267 °F; 107 K)[1]

Boiling Point -72 °C (-98 °F; 201 K)[1]

Density (liquid at bp) 1.796 g/cm³[4]

Density (solid) 1.924 g/cm³[4]

Standard Heat of Formation (ΔfH°gas) -19 ± 2 kcal/mol[1]

Entropy (S°gas, 1 bar) 260.25 J K⁻¹ mol⁻¹[5]

Heat Capacity (Cp at 298.15 K) 49.84 J K⁻¹ mol⁻¹[5]

N-F Bond Dissociation Energy 46.0 kcal/mol[1]

Spectroscopic Data
The vibrational spectrum of nitryl fluoride has been characterized by Infrared (IR) and Raman

spectroscopy. The fundamental vibrational frequencies are crucial for its identification and for

theoretical studies of its molecular structure. A summary of the observed frequencies is

provided in Table 3.

Table 3: Vibrational Frequencies of Nitryl Fluoride

Wavenumber (cm⁻¹) Assignment

1791 ν₄ (B₁) NO₂ asymmetric stretch

1309 ν₁ (A₁) NO₂ symmetric stretch

822 ν₂ (A₁) N-F stretch

570 ν₅ (B₁) NO₂ rock

562 ν₃ (A₁) ONO bend

460 ν₆ (B₂) Out-of-plane bend
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Synthesis and Experimental Protocols
Nitryl fluoride can be synthesized by several methods. The direct fluorination of nitrogen

dioxide is highly exothermic and can lead to impure products.[1] A more controlled and reliable

method involves the reaction of nitrogen dioxide with cobalt(III) fluoride.[6]

Synthesis via Cobalt(III) Fluoride
This method provides a high yield of essentially pure nitryl fluoride.[6] The overall reaction is:

N₂O₄ + 2CoF₃ → 2NO₂F + 2CoF₂

The cobalt(II) fluoride byproduct can be regenerated to cobalt(III) fluoride by treatment with

fluorine gas.[6]

Apparatus Setup: A stirred-bed reactor made of a material resistant to fluorine and nitryl
fluoride, such as Monel, is required. The reactor should be equipped with a gas inlet, a gas

outlet, and a mechanism for stirring the solid reactant. The outlet should be connected to a

series of cold traps (cooled with liquid nitrogen) to collect the nitryl fluoride product.

Reactants:

Cobalt(III) fluoride (CoF₃)

Nitrogen dioxide (N₂O₄)

Procedure:

The reactor is charged with cobalt(III) fluoride.

The reactor is heated to 300 °C.

Nitrogen dioxide is passed over the stirred bed of cobalt(III) fluoride.

The gaseous product, nitryl fluoride, is collected in the liquid nitrogen-cooled traps.

Purification:
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The crude product is purified by fractional distillation. The distillation can be performed

from a copper flask held at -60 to -65 °C, with the purified nitryl fluoride collected in a

receiver maintained at -78 °C.[6]

Characterization:

The identity and purity of the product can be confirmed by elemental analysis and

spectroscopic methods (IR and Raman).

The synthesis and purification workflow is illustrated in the following diagram:

Synthesis and Purification of Nitryl Fluoride

Synthesis

PurificationN₂O₄ Gas
Stirred Bed Reactor

(CoF₃ at 300°C)
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Liquid N₂
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(-60 to -65°C)

Crude Product Pure NO₂F
(collected at -78°C)
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Workflow for the synthesis and purification of nitryl fluoride.

Reactivity and Reaction Mechanisms
Nitryl fluoride is a strong oxidizing and fluorinating agent.[1] It is also a potent nitrating agent,

capable of introducing a nitro group (-NO₂) into organic compounds.[7]

Formation Mechanism
The formation of nitryl fluoride from nitrogen dioxide and fluorine gas is believed to proceed

through a two-step radical mechanism.

Step 1: Fluorine gas reacts with nitrogen dioxide to form nitryl fluoride and a fluorine

radical. NO₂(g) + F₂(g) → NO₂F(g) + F(g)

Step 2: The fluorine radical reacts with another molecule of nitrogen dioxide to produce a

second molecule of nitryl fluoride. NO₂(g) + F(g) → NO₂F(g)
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The overall reaction is: 2NO₂(g) + F₂(g) → 2NO₂F(g)

The mechanism is depicted in the following diagram:

Formation Mechanism of Nitryl Fluoride
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Radical mechanism for the formation of nitryl fluoride.

Aromatic Nitration
Nitryl fluoride is an effective reagent for the nitration of aromatic compounds, such as

benzene, to produce nitroaromatics.[7] The reaction is believed to proceed via an electrophilic

aromatic substitution mechanism, where the electrophile is the nitronium ion (NO₂⁺), formed by

the heterolytic cleavage of the N-F bond.

The mechanism for the nitration of benzene with nitryl fluoride is as follows:

Formation of the electrophile: Nitryl fluoride generates the nitronium ion. NO₂F → NO₂⁺ +

F⁻
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Electrophilic attack: The nitronium ion attacks the electron-rich benzene ring, forming a

resonance-stabilized carbocation known as a sigma complex or arenium ion.

Deprotonation: A weak base, such as the fluoride ion, removes a proton from the sigma

complex, restoring the aromaticity of the ring and forming the nitrobenzene product.

This electrophilic substitution mechanism is illustrated below:

Nitration of Benzene with Nitryl Fluoride

Step 1: Electrophile Formation Step 2: Electrophilic Attack

Step 3: Deprotonation

NO₂F

NO₂⁺ (Nitronium ion) F⁻

Benzene

Sigma Complex
(Arenium Ion)

+ NO₂⁺

Nitrobenzene

+ F⁻

HF
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Mechanism of electrophilic aromatic nitration of benzene.

Safety and Handling
Nitryl fluoride is a hazardous substance that must be handled with extreme caution in a well-

ventilated area, preferably within a fume hood. It is a strong oxidizing agent and is highly

reactive.
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Hazards
Toxicity: It is toxic upon inhalation and is a severe irritant to the skin, eyes, and mucous

membranes.[2]

Reactivity: It hydrolyzes rapidly in water to produce nitric acid and hydrofluoric acid.[4] It can

react explosively with reducing agents and ignites on contact with many metals and non-

metals.[6]

Corrosivity: Due to its reactivity and the formation of hydrofluoric acid upon contact with

moisture, it is corrosive to many materials, including glass.[6]

Personal Protective Equipment (PPE)
When handling nitryl fluoride, the following PPE is mandatory:

Eye Protection: Chemical splash goggles and a face shield.[8]

Hand Protection: Chemical-resistant gloves (e.g., neoprene or nitrile).

Body Protection: A lab coat and, for larger quantities, a chemical-resistant apron or suit.

Respiratory Protection: Use in a fume hood is essential. For emergencies, a self-contained

breathing apparatus (SCBA) may be necessary.

Handling and Storage
Handling: Use non-sparking tools and ensure adequate ventilation. Avoid contact with skin,

eyes, and clothing.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Store

away from incompatible materials such as organic compounds, reducing agents, and

moisture.[8]

Materials Compatibility: Due to its high reactivity, especially its tendency to release

hydrofluoric acid, glass apparatus should be avoided.[6] Materials such as Monel, copper,

and stainless steel are more suitable for handling and storing nitryl fluoride.

Polytetrafluoroethylene (PTFE) may also be a suitable material for seals and gaskets.
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First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with copious amounts of water for at least 15

minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disclaimer: This guide is intended for informational purposes only and does not constitute a

substitute for professional safety training and a thorough review of the Safety Data Sheet

(SDS) before handling nitryl fluoride. Always follow your institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Nitryl Fluoride: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044571#nitryl-fluoride-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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